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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of

lactonitrile, a crucial intermediate in the synthesis of lactic acid and its derivatives.[1][2] A

thorough understanding of its solubility in various media is paramount for its application as a

solvent and a reactant in diverse chemical processes, including pharmaceutical development.

[1]

Quantitative Solubility Data
Lactonitrile exhibits a broad range of solubilities, attributable to its unique molecular structure

which contains both a polar hydroxyl (-OH) group and a cyano (-CN) group.[1] This bifunctional

nature allows it to interact favorably with a variety of solvent types. The following table

summarizes the available quantitative and qualitative solubility data for lactonitrile in water

and common organic solvents.
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Solvent Formula Solubility Temperature Reference

Water H₂O ≥ 100 mg/mL 73°F (23°C) [3][4]

Water H₂O Miscible Not Specified [3]

Water H₂O Very Soluble Not Specified [5]

Ethanol C₂H₅OH Miscible Not Specified [3]

Alcohol

(General)
R-OH Soluble Not Specified [2][3]

Methanol CH₃OH Slightly Soluble Not Specified [2]

Diethyl Ether (C₂H₅)₂O Soluble Not Specified [1][3]

Chloroform CHCl₃ Soluble Not Specified [3]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Slightly Soluble Not Specified [2]

Petroleum Ether - Insoluble Not Specified [3]

Carbon Disulfide CS₂ Insoluble Not Specified [2][3]

*Note: The description "Slightly Soluble" for Methanol and DMSO from one source[2] contrasts

with the more general "Soluble" or "Miscible" in alcohol from other sources.[1][3] This may

reflect different experimental conditions or qualitative interpretations and should be considered

during experimental design.

Factors Influencing Lactonitrile Solubility
The solubility profile of lactonitrile is dictated by its molecular properties:

Polarity: The presence of the electronegative oxygen in the hydroxyl group and nitrogen in

the cyano group creates a polar molecule.[6] This polarity facilitates its miscibility with other

polar solvents like water.

Hydrogen Bonding: The hydroxyl group can act as a hydrogen bond donor and acceptor,

while the nitrogen atom of the cyano group has a lone pair of electrons and can act as a
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hydrogen bond acceptor.[1][6] This capability allows for strong intermolecular forces with

protic solvents such as water and alcohols, leading to high solubility.[6]

Molecular Size: As a small organic molecule (Molecular Weight: 71.08 g/mol ), it can be

readily solvated by both water and various organic solvents.[1]

Experimental Protocol for Solubility Determination
While specific, detailed experimental protocols for lactonitrile are not widely published, a

generalized methodology for determining the solubility of a test chemical can be adapted. The

following protocol is based on a tiered approach using visual observation to establish solubility

limits.[7]

Objective: To determine the solubility of lactonitrile in a given solvent through a stepwise

procedure involving visual assessment.

Materials:

Lactonitrile (test chemical)

Solvents of interest (e.g., Water, Ethanol, DMSO)

Analytical balance

Glass test tubes or vials

Vortex mixer

Water bath sonicator

Pipettes

Procedure:

Initial High-Concentration Test (Tier 1): a. Weigh approximately 10 mg of lactonitrile into a

glass test tube.[7] b. Add the solvent of choice to achieve a high initial concentration, for

example, 20 mg/mL (this would require 0.5 mL of solvent for 10 mg of lactonitrile).[7] c.

Vigorously mix the solution using a vortex mixer for at least 60 seconds. d. If the lactonitrile
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is not fully dissolved, place the tube in a water bath sonicator for 60 minutes at room

temperature. e. Visually inspect the solution. A chemical is considered "dissolved" if the

solution is clear and shows no signs of cloudiness, precipitation, or separate layers.[7]

Stepwise Dilution (Tier 2): a. If the chemical does not dissolve at the initial high

concentration, increase the solvent volume to decrease the concentration by a factor of 10

(e.g., to 2 mg/mL).[7] b. Repeat the mixing and sonication procedures as described in steps

1c and 1d. c. Visually inspect the solution for dissolution.

Further Dilutions: a. Continue the process of 10-fold serial dilutions if the lactonitrile
remains insoluble. b. The highest concentration at which a clear solution is obtained is

recorded as the approximate solubility.

Solvent Hierarchy: a. It is recommended to test solvents in a specific order of preference, for

example: Water, Ethanol, and then Dimethyl Sulfoxide (DMSO).[7] This systematic approach

ensures that less aggressive or more biocompatible solvents are tested first.

Visualization of Experimental Workflow
The logical steps for determining solubility can be visualized using the following workflow

diagram.
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Caption: Workflow for determining lactonitrile solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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